4,5-Dihydro-3H-spiro[benzo[B][1,4]oxazepine-2,4'-piperidine]
Overview
Description
4,5-Dihydro-3H-spiro[benzo[B][1,4]oxazepine-2,4'-piperidine] is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,5-Dihydro-3H-spiro[benzo[B][1,4]oxazepine-2,4'-piperidine] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,5-Dihydro-3H-spiro[benzo[B][1,4]oxazepine-2,4'-piperidine] including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Studies for Drug Discovery
This compound serves as a novel scaffold for drug discovery. Its synthesis involves a three-step process from ortho-hydroxyacetophenone and N-benzylpiperidone. The Boc protected derivative is particularly important as an intermediate for combinatorial synthesis of drug-like molecules (Willand et al., 2004).
Biological Properties and Potential as Drug Precursors
The compound is known for its potential in the creation of diverse bioactive drugs. Its structure allows the introduction of various substituents, making it valuable for synthesizing aspartyl protease inhibitors, including those targeting HIV protease and β-secretase (Laras et al., 2006).
Use in Psychotic Agent Synthesis
Derivatives of this compound have been explored for their potential as psychotic agents. Specific preparation methods involve nucleophilic addition of Grignard reagents and intramolecular cyclization. Some compounds showed promising results in tests for spontaneous motor activity in mice (Alirio et al., 2001).
Affinity for σ-Receptors in Neuropharmacology
Studies have investigated the affinity of spiro[[2]benzopyran-1,4‘-piperidines] and spiro[[2]benzofuran-1,4‘-piperidines] derivatives for σ1- and σ2-receptors, which are significant in neuropharmacology. Systematic variations in the structure of these compounds affect their receptor affinities and have implications for their therapeutic potential (Maier & Wünsch, 2002).
Antihypertensive Activity
Some derivatives have been studied for their antihypertensive activity, showing effectiveness in models like the spontaneously hypertensive rat. This suggests potential applications in cardiovascular pharmacology (Davis et al., 1983).
properties
IUPAC Name |
spiro[4,5-dihydro-3H-1,5-benzoxazepine-2,4'-piperidine] | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O/c1-2-4-12-11(3-1)15-10-7-13(16-12)5-8-14-9-6-13/h1-4,14-15H,5-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCADFHMVFADFDY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CCNC3=CC=CC=C3O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40475551 | |
Record name | 4,5-Dihydro-3H-spiro[1,5-benzoxazepine-2,4'-piperidine] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40475551 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dihydro-3H-spiro[benzo[B][1,4]oxazepine-2,4'-piperidine] | |
CAS RN |
867021-92-9 | |
Record name | 4,5-Dihydro-3H-spiro[1,5-benzoxazepine-2,4'-piperidine] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40475551 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.